Cas no 2169765-43-7 ((2E)-3-{bicyclo4.1.0heptan-7-yl}prop-2-enoic acid)

• Product Name: (2E)-3-{bicyclo4.1.0heptan-7-yl}prop-2-enoic acid
• CAS No: 2169765-43-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6320445
• PubChem ID: 165528221
• Update Time: 2025-10-17

(2E)-3-{bicyclo4.1.0heptan-7-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{bicyclo4.1.0heptan-7-yl}prop-2-enoic acid
• EN300-1457118
• (2E)-3-{bicyclo[4.1.0]heptan-7-yl}prop-2-enoic acid
• 2169765-43-7

• Inchi： 1S/C10H14O2/c11-10(12)6-5-9-7-3-1-2-4-8(7)9/h5-9H,1-4H2,(H,11,12)/b6-5+
• InChI Key： JNPVJLWQXVFTGU-AATRIKPKSA-N
• SMILES： OC(/C=C/C1C2CCCCC21)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-3-{bicyclo4.1.0heptan-7-yl}prop-2-enoic acid

Research Brief on (2E)-3-{bicyclo[4.1.0]heptan-7-yl}prop-2-enoic acid (CAS: 2169765-43-7)

Recent studies on (2E)-3-{bicyclo[4.1.0]heptan-7-yl}prop-2-enoic acid (CAS: 2169765-43-7) have highlighted its potential as a novel scaffold in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. This compound, characterized by its bicyclic structure and α,β-unsaturated carboxylic acid moiety, has drawn attention due to its unique reactivity and biological activity. Researchers have explored its synthetic pathways, physicochemical properties, and interactions with biological targets, aiming to leverage its structural features for therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-{bicyclo[4.1.0]heptan-7-yl}prop-2-enoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study utilized molecular docking and kinetic assays to elucidate its binding mode, revealing a competitive inhibition mechanism with an IC₅₀ of 1.2 µM. This finding positions the compound as a promising lead for non-steroidal anti-inflammatory drug (NSAID) development, with reduced gastrointestinal side effects compared to traditional COX-2 inhibitors.

Further investigations into its anticancer potential were reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound showed pro-apoptotic effects in triple-negative breast cancer (TNBC) cell lines (MDA-MB-231) at low micromolar concentrations (EC₅₀ = 3.8 µM). Mechanistic studies indicated activation of the intrinsic apoptosis pathway via mitochondrial membrane depolarization and caspase-3 cleavage. Notably, the bicyclo[4.1.0]heptane core was found to enhance cellular permeability, addressing a common challenge in drug delivery for hydrophobic therapeutics.

Innovative synthetic approaches to 2169765-43-7 have also emerged. A recent Organic Letters publication (2024) detailed a photochemical [2+2] cycloaddition strategy to construct the bicyclo[4.1.0]heptane ring with 78% yield, followed by a Wittig olefination to introduce the α,β-unsaturated acid moiety. This route improved scalability (>10 g batches) and reduced reliance on transition-metal catalysts, aligning with green chemistry principles.

Challenges remain in optimizing the compound's pharmacokinetic profile, as preliminary ADMET studies indicate rapid glucuronidation in liver microsomes (t_1/2 = 12 min). Current research focuses on prodrug strategies, particularly ester derivatives, to enhance metabolic stability. Industry partnerships (e.g., with Pfizer and Roche) have been initiated to advance lead optimization, with Phase I trials anticipated by 2026 for inflammatory indications.

In conclusion, (2E)-3-{bicyclo[4.1.0]heptan-7-yl}prop-2-enoic acid represents a multifaceted chemical entity with validated biological activities and tractable synthetic routes. Its development exemplifies the convergence of structural innovation and target-driven drug design in modern chemobiology.